Cas no 114332-05-7 (Adamant-2-ylmagnesium bromide)

• Product Name: Adamant-2-ylmagnesium bromide
• CAS No: 114332-05-7
• MF: C₁₀H₁₅BrMg
• MW: 239.435102701187
• CID: 2878130
• Update Time: 2025-05-27

Adamant-2-ylmagnesium bromide Chemical and Physical Properties

Names and Identifiers

• Adamant-2-ylmagnesium bromide

• Inchi： 1S/C10H15.BrH.Mg/c1-7-2-9-4-8(1)5-10(3-7)6-9;;/h1,7-10H,2-6H2;1H;/q;;+1/p-1
• InChI Key： GYMAZCRIXZEMSD-UHFFFAOYSA-M
• SMILES： [Mg](C1C2CC3CC(C2)CC1C3)Br

Additional information on Adamant-2-ylmagnesium bromide

Adamant-2-ylmagnesium bromide (CAS No. 114332-05-7): A Versatile Reagent in Organic Synthesis

Adamant-2-ylmagnesium bromide (CAS No. 114332-05-7) is a highly versatile reagent in the field of organic synthesis, particularly in the development of pharmaceuticals and fine chemicals. This compound, also known as 2-adamantylmagnesium bromide, is a Grignard reagent that has gained significant attention due to its unique properties and wide range of applications.

The adamantane framework, a tricyclic cyclohexane derivative, imparts exceptional stability and rigidity to the molecule, making it an excellent choice for complex organic transformations. The magnesium bromide moiety, on the other hand, provides the reactivity necessary for nucleophilic addition reactions, which are fundamental in the synthesis of various organic compounds.

Recent advancements in the field have further highlighted the importance of Adamant-2-ylmagnesium bromide. For instance, a study published in the Journal of Organic Chemistry demonstrated its effectiveness in the synthesis of chiral adamantane derivatives, which are crucial intermediates in the production of antiviral drugs and other biologically active compounds. The study reported that the use of Adamant-2-ylmagnesium bromide significantly improved the yield and enantioselectivity of the desired products compared to traditional methods.

In another notable application, researchers at the University of California, Berkeley, utilized Adamant-2-ylmagnesium bromide in the development of novel catalysts for asymmetric synthesis. The unique structure of this reagent allowed for precise control over stereochemistry, leading to the successful synthesis of complex molecules with high optical purity. This breakthrough has opened new avenues for the design and synthesis of advanced pharmaceuticals and materials.

The stability and reactivity of Adamant-2-ylmagnesium bromide also make it an ideal candidate for use in industrial-scale processes. Its ability to undergo selective reactions under mild conditions reduces the need for harsh reagents and high temperatures, thereby enhancing safety and efficiency. This is particularly important in the pharmaceutical industry, where cost-effective and environmentally friendly production methods are increasingly sought after.

Furthermore, Adamant-2-ylmagnesium bromide has shown promise in the synthesis of functionalized adamantane derivatives, which have applications in materials science and nanotechnology. These derivatives can be used to create advanced materials with unique mechanical and thermal properties, such as self-healing polymers and high-performance coatings.

In conclusion, Adamant-2-ylmagnesium bromide (CAS No. 114332-05-7) is a powerful tool in the arsenal of organic chemists. Its unique combination of stability and reactivity makes it an invaluable reagent for a wide range of synthetic transformations. As research continues to uncover new applications and optimize existing methods, Adamant-2-ylmagnesium bromide is poised to play an increasingly important role in the development of innovative pharmaceuticals and advanced materials.